![molecular formula C13H10Br2N2 B3849510 N,N'-bis(3-bromophenyl)imidoformamide](/img/structure/B3849510.png)
N,N'-bis(3-bromophenyl)imidoformamide
Overview
Description
N,N'-bis(3-bromophenyl)imidoformamide, also known as BBIF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BBIF is a white crystalline solid that is soluble in organic solvents and has a molecular formula of C14H9Br2N2O.
Mechanism of Action
The mechanism of action of N,N'-bis(3-bromophenyl)imidoformamide as an anticancer agent is not fully understood. However, studies have shown that N,N'-bis(3-bromophenyl)imidoformamide induces apoptosis in cancer cells through the activation of caspase-3 and caspase-9, which are enzymes involved in the programmed cell death pathway.
Biochemical and physiological effects:
N,N'-bis(3-bromophenyl)imidoformamide has been shown to have low toxicity in vitro and in vivo studies. However, more research is needed to determine the long-term effects of N,N'-bis(3-bromophenyl)imidoformamide on human health.
Advantages and Limitations for Lab Experiments
N,N'-bis(3-bromophenyl)imidoformamide has several advantages for use in lab experiments. It is easy to synthesize, has high purity and yield, and is soluble in organic solvents. However, N,N'-bis(3-bromophenyl)imidoformamide has limitations in terms of its stability and shelf-life, which can affect the reproducibility of experiments.
Future Directions
There are several future directions for research on N,N'-bis(3-bromophenyl)imidoformamide. One area of research is the development of N,N'-bis(3-bromophenyl)imidoformamide-based MOFs for use in gas storage and separation. Another area of research is the development of N,N'-bis(3-bromophenyl)imidoformamide derivatives with improved anticancer activity and selectivity. Additionally, more studies are needed to determine the long-term effects of N,N'-bis(3-bromophenyl)imidoformamide on human health and the environment.
In conclusion, N,N'-bis(3-bromophenyl)imidoformamide is a promising compound with potential applications in various fields. Further research is needed to fully understand its mechanism of action and to develop N,N'-bis(3-bromophenyl)imidoformamide-based materials and drugs with improved properties.
Scientific Research Applications
N,N'-bis(3-bromophenyl)imidoformamide has been widely studied for its potential applications in various fields such as materials science, organic synthesis, and medicinal chemistry. In materials science, N,N'-bis(3-bromophenyl)imidoformamide has been used as a building block for the synthesis of metal-organic frameworks (MOFs) due to its unique structural properties. In organic synthesis, N,N'-bis(3-bromophenyl)imidoformamide has been used as a reagent for the preparation of various nitrogen-containing compounds. In medicinal chemistry, N,N'-bis(3-bromophenyl)imidoformamide has shown promising results as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.
properties
IUPAC Name |
N,N'-bis(3-bromophenyl)methanimidamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Br2N2/c14-10-3-1-5-12(7-10)16-9-17-13-6-2-4-11(15)8-13/h1-9H,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODTDHHSGYOOYKK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)NC=NC2=CC(=CC=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Br2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-bis-(3-Bromophenyl)formamidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.